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Compound of Interest

Compound Name: N-Vinylphthalimide

Cat. No.: B056608 Get Quote

For immediate release: This document provides essential safety and logistical information for

the proper disposal of N-Vinylphthalimide, ensuring the safety of laboratory personnel and

compliance with environmental regulations. The following procedures are intended for

researchers, scientists, and drug development professionals who handle this substance.

N-Vinylphthalimide is a solid chemical that requires careful handling and disposal due to its

potential to cause skin, eye, and respiratory irritation.[1][2] Adherence to the following step-by-

step disposal plan is critical for maintaining a safe laboratory environment.

Chemical and Physical Properties
A summary of the key quantitative data for N-Vinylphthalimide is provided in the table below

for easy reference.
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Property Value

Molecular Formula C₁₀H₇NO₂

Molecular Weight 173.17 g/mol [1]

Melting Point 82-87 °C[3][4]

Purity ≥ 98.0% (GC)[3][4]

Appearance
White to light yellow/orange powder or

crystals[3][4]

CAS Number 3485-84-5[1]

Hazard Information
N-Vinylphthalimide is classified with the following hazards:

H315: Causes skin irritation[1][2]

H319: Causes serious eye irritation[1][2]

H335: May cause respiratory irritation[1][2]

The signal word for this chemical is "Warning".[1][2] Appropriate personal protective equipment

(PPE), including gloves, eye protection, and a dust mask (type N95 or equivalent), should be

worn when handling this substance.[1]

Step-by-Step Disposal Protocol
The disposal of N-Vinylphthalimide and materials contaminated with it must be handled as

hazardous waste. Do not dispose of this chemical in the regular trash or down the drain.

1. Waste Identification and Segregation:

Unused N-Vinylphthalimide: Any unwanted or expired N-Vinylphthalimide should be

disposed of in its original container if possible. Ensure the label is intact and legible.
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Contaminated Labware: This includes items such as gloves, absorbent paper, and weighing

boats that have come into direct contact with N-Vinylphthalimide. These items must be

treated as solid chemical waste.

Empty Containers: The original container of N-Vinylphthalimide, even if seemingly empty,

will contain residue. It must be disposed of as hazardous waste. For containers of highly

toxic chemicals, the first three rinses must also be collected as hazardous waste.[5]

2. Waste Collection and Storage:

Solid Waste Container: Collect all contaminated labware in a designated, leak-proof

container with a secure lid. This container should be clearly labeled as "Hazardous Waste."

Labeling: The hazardous waste container must be labeled with the full chemical name ("N-
Vinylphthalimide") and a list of the contaminated items within. Do not use abbreviations or

chemical formulas. The label should also include the date the waste was first added and the

name and contact information of the principal investigator.

Storage Location: Store the hazardous waste container in a designated, well-ventilated area,

away from incompatible materials. The storage area should be clearly marked.

3. Arranging for Disposal:

Contact Environmental Health and Safety (EHS): Your institution's EHS department is

responsible for the collection and disposal of hazardous waste. Follow their specific

procedures for requesting a waste pickup.

Documentation: Maintain a log of all hazardous waste generated, including the chemical

composition, quantity, and date of disposal. This documentation is crucial for regulatory

compliance.

Disposal Workflow Diagram
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of N-Vinylphthalimide.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b056608?utm_src=pdf-body
https://www.benchchem.com/product/b056608?utm_src=pdf-body
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.benchchem.com/product/b056608?utm_src=pdf-body
https://www.benchchem.com/product/b056608?utm_src=pdf-body
https://www.benchchem.com/product/b056608?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b056608?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Generation & Identification

Waste Segregation & Collection

Storage & Disposal

N-Vinylphthalimide to be discarded

Is it unused product or contaminated material?

Unused Product in Original Container

Unused

Contaminated Labware (gloves, paper, etc.)

Contaminated

Place in designated Hazardous Waste container

Ensure container is properly labeled:
- 'Hazardous Waste'

- Chemical Name: N-Vinylphthalimide
- Contents & Date

Store in a designated, well-ventilated area

Contact Environmental Health & Safety (EHS) for pickup

Maintain disposal records

Click to download full resolution via product page

Disposal workflow for N-Vinylphthalimide.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b056608?utm_src=pdf-body-img
https://www.benchchem.com/product/b056608?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b056608?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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